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molecular formula C11H18N4O2 B111019 4-Amino-1-(1-Boc-azetidin-3-yl)-1H-pyrazole CAS No. 1029413-51-1

4-Amino-1-(1-Boc-azetidin-3-yl)-1H-pyrazole

Cat. No. B111019
CAS RN: 1029413-51-1
M. Wt: 238.29 g/mol
InChI Key: JYDHOTMQNGXWGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09187453B2

Procedure details

To a solution of tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)azetidine-1-carboxylate (5.3 g) obtained in Step B of Example 131 in ethanol (30 mL) was added 5% palladium-carbon (4.2 g), and the mixture was stirred at room temperature for 2 hr under hydrogen atmosphere (at normal pressures). The palladium-carbon was removed by filtration through Celite, the solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (NH, hexane/ethyl acetate) to give the title compound (2.1 g).
Name
tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)azetidine-1-carboxylate
Quantity
5.3 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
30 mL
Type
solvent
Reaction Step One
Name
palladium-carbon
Quantity
4.2 g
Type
catalyst
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:5]=[N:6][N:7]([CH:9]2[CH2:12][N:11]([C:13]([O:15][C:16]([CH3:19])([CH3:18])[CH3:17])=[O:14])[CH2:10]2)[CH:8]=1)([O-])=O>C(O)C.[C].[Pd]>[NH2:1][C:4]1[CH:5]=[N:6][N:7]([CH:9]2[CH2:12][N:11]([C:13]([O:15][C:16]([CH3:19])([CH3:18])[CH3:17])=[O:14])[CH2:10]2)[CH:8]=1 |f:2.3|

Inputs

Step One
Name
tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)azetidine-1-carboxylate
Quantity
5.3 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=NN(C1)C1CN(C1)C(=O)OC(C)(C)C
Name
ethanol
Quantity
30 mL
Type
solvent
Smiles
C(C)O
Name
palladium-carbon
Quantity
4.2 g
Type
catalyst
Smiles
[C].[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 2 hr under hydrogen atmosphere (at normal pressures)
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The palladium-carbon was removed by filtration through Celite
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column chromatography (NH, hexane/ethyl acetate)

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
NC=1C=NN(C1)C1CN(C1)C(=O)OC(C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 2.1 g
YIELD: CALCULATEDPERCENTYIELD 44.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.